Cas no 1150114-68-3 (5-Chloro-6-ethoxypyridine-3-boronic Acid)

• Product Name: 5-Chloro-6-ethoxypyridine-3-boronic Acid
• CAS No: 1150114-68-3
• MF: C₇H₉BClNO₃
• MW: 201.415261030197
• MDL: MFCD12025982
• CID: 839964
• Update Time: 2025-09-28

5-Chloro-6-ethoxypyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-6-ethoxypyridin-3-yl)boronic acid
• 10-phenylantrhacen-9-yl boronic acid
• 5-chloro-6-ethoxypyridin-3-ylboronic acid
• 5-Chloro-6-ethoxypyridine-3-boronic acid
• Boronic acid, B-(5-chloro-6-ethoxy-3-pyridinyl)-
• 5-Chloro-6-ethoxypyridine-3-boronic Acid

• MDL： MFCD12025982
• Inchi： 1S/C7H9BClNO3/c1-2-13-7-6(9)3-5(4-10-7)8(11)12/h3-4,11-12H,2H2,1H3
• InChI Key： PRZRXDHALIHUBT-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CN=C1OCC

Computed Properties

• Exact Mass: 201.03600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 62.58000
• LogP: -0.18650

5-Chloro-6-ethoxypyridine-3-boronic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Chloro-6-ethoxypyridine-3-boronic Acid

Introduction to 5-Chloro-6-ethoxypyridine-3-boronic Acid (CAS No. 1150114-68-3)

5-Chloro-6-ethoxypyridine-3-boronic Acid (CAS No. 1150114-68-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This boronic acid derivative is characterized by its unique chemical structure, which includes a pyridine ring, a chloro substituent, and an ethoxy group, making it an attractive candidate for various applications in drug discovery and development.

The chemical formula of 5-Chloro-6-ethoxypyridine-3-boronic Acid is C₉H₁₂BClNO₂. Its molecular weight is 207.19 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In recent years, the study of boronic acids has expanded significantly due to their unique reactivity and versatility in organic synthesis. Boronic acids are widely used in the Suzuki-Miyaura coupling reaction, a palladium-catalyzed cross-coupling reaction that forms carbon-carbon bonds. This reaction is particularly useful in the synthesis of complex organic molecules, including pharmaceuticals and materials with specific properties.

5-Chloro-6-ethoxypyridine-3-boronic Acid has been explored for its potential in the development of novel therapeutic agents. The presence of the pyridine ring and the chloro substituent provides opportunities for modulating the compound's biological activity and selectivity. For instance, pyridine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 5-Chloro-6-ethoxypyridine-3-boronic Acid as a key intermediate in the synthesis of a series of potent inhibitors targeting a specific enzyme involved in cancer progression. The researchers demonstrated that these inhibitors exhibited high potency and selectivity, making them promising candidates for further preclinical evaluation.

In addition to its potential as a therapeutic agent, 5-Chloro-6-ethoxypyridine-3-boronic Acid has also been investigated for its role in materials science. Boronic acids can form dynamic covalent bonds with diols, which has led to their use in the development of smart materials with self-healing properties. These materials have applications in various fields, including coatings, adhesives, and biomedical devices.

The synthesis of 5-Chloro-6-ethoxypyridine-3-boronic Acid typically involves several steps. One common approach is to start with 6-chloropyridin-3(2H)-one and convert it to the corresponding boronic acid through a series of reactions involving organometallic reagents and boron sources. The final product can be purified using techniques such as column chromatography or recrystallization.

The safety profile of 5-Chloro-6-ethoxypyridine-3-boronic Acid is an important consideration in its use. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that boronic acids can be sensitive to air and moisture. Therefore, they should be stored under inert conditions to maintain their stability and reactivity.

In conclusion, 5-Chloro-6-ethoxypyridine-3-boronic Acid (CAS No. 1150114-68-3) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.